2-[3-(Cyclopentylmethyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
2-[3-(Cyclopentylmethyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
Brand Name:
Vulcanchem
CAS No.:
332024-42-7
VCID:
VC0458734
InChI:
InChI=1S/C25H29N3OS/c26-14-15-30-24-27-22-20-11-5-4-10-19(20)16-25(12-6-1-7-13-25)21(22)23(29)28(24)17-18-8-2-3-9-18/h4-5,10-11,18H,1-3,6-9,12-13,15-17H2
SMILES:
C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC#N)CC5CCCC5
Molecular Formula:
C25H29N3OS
Molecular Weight:
419.6g/mol
2-[3-(Cyclopentylmethyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
CAS No.: 332024-42-7
Main Products
VCID: VC0458734
Molecular Formula: C25H29N3OS
Molecular Weight: 419.6g/mol
![2-[3-(Cyclopentylmethyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile - 332024-42-7](/images/no_structure.jpg)
| CAS No. | 332024-42-7 |
|---|---|
| Product Name | 2-[3-(Cyclopentylmethyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile |
| Molecular Formula | C25H29N3OS |
| Molecular Weight | 419.6g/mol |
| IUPAC Name | 2-[3-(cyclopentylmethyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile |
| Standard InChI | InChI=1S/C25H29N3OS/c26-14-15-30-24-27-22-20-11-5-4-10-19(20)16-25(12-6-1-7-13-25)21(22)23(29)28(24)17-18-8-2-3-9-18/h4-5,10-11,18H,1-3,6-9,12-13,15-17H2 |
| Standard InChIKey | WIHPTGMTQBVUBZ-UHFFFAOYSA-N |
| SMILES | C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC#N)CC5CCCC5 |
| Canonical SMILES | C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC#N)CC5CCCC5 |
| PubChem Compound | 1772242 |
| Last Modified | Nov 11 2021 |
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